Cas no 35907-34-7 (L-a-Glycerophosphorylethanolamine (hydrate) (olamine alfoscerate) (GPE))

L-a-Glycerophosphorylethanolamine (hydrate) (olamine alfoscerate) (GPE) structure
35907-34-7 structure
Product Name:L-a-Glycerophosphorylethanolamine (hydrate) (olamine alfoscerate) (GPE)
CAS No:35907-34-7
MF:C5H16NO7P
MW:233.156803131104
CID:295977
Update Time:2023-11-19

L-a-Glycerophosphorylethanolamine (hydrate) (olamine alfoscerate) (GPE) Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid,mono(2-aminoethyl) mono(2,3-dihydroxypropyl) ester, monohydrate, (R)- (9CI)
    • L-a-Glycerylphosphorylethanolaminemonohydrate
    • phosphoric acid-(2-amino-ethyl ester)-((R)-2,3-dihydroxy-propylester), monohydrate
    • 0J30P8PG6U
    • (R)-alpha-glycerophosphorylethanolamine monohydrate
    • Ethanolamine glycerophosphate monohydrate
    • L-alpha-Glycerylphosphorylethanolamine monohydrate
    • alpha-Glycerophosphorylethanolamine monohydrate, (R)-
    • Phosphoric acid, MONO(2-aminoethyl) MONO(2,3-dihydroxypropyl) ester, monohydrate, (R)-
    • Q27236846
    • CID 109374037
    • L-a-Glycerophosphorylethanolamine (hydrate) (olamine alfoscerate) (GPE)
    • Inchi: 1S/C5H14NO6P.H2O/c6-1-2-11-13(9,10)12-4-5(8)3-7;/h5,7-8H,1-4,6H2,(H,9,10);1H2/t5-;/m1./s1
    • InChI Key: DEROODSKIOVZTC-NUBCRITNSA-N
    • SMILES: P(=O)(O)(OCCN)OC[C@@H](CO)O.O

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 176
  • Topological Polar Surface Area: 123

Experimental Properties

  • Density: 0.81 at 25℃
  • Melting Point: 86-87 °C
  • Boiling Point: 249-271℃ at 101.325kPa
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